Cas no 2229200-67-1 (3-(3,4-dihydro-2H-1-benzopyran-3-yl)-3-hydroxypropanoic acid)

• Product Name: 3-(3,4-dihydro-2H-1-benzopyran-3-yl)-3-hydroxypropanoic acid
• CAS No: 2229200-67-1
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 6488903
• PubChem ID: 165625546
• Update Time: 2025-06-09

3-(3,4-dihydro-2H-1-benzopyran-3-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dihydro-2H-1-benzopyran-3-yl)-3-hydroxypropanoic acid
• 2229200-67-1
• EN300-1774594

• Inchi： 1S/C12H14O4/c13-10(6-12(14)15)9-5-8-3-1-2-4-11(8)16-7-9/h1-4,9-10,13H,5-7H2,(H,14,15)
• InChI Key： HAYWDLUELYBGPB-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2CC(C1)C(CC(=O)O)O

Computed Properties

• Exact Mass: 222.08920892g/mol
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-(3,4-dihydro-2H-1-benzopyran-3-yl)-3-hydroxypropanoic acid

Comprehensive Overview of 3-(3,4-dihydro-2H-1-benzopyran-3-yl)-3-hydroxypropanoic acid (CAS No. 2229200-67-1)

3-(3,4-dihydro-2H-1-benzopyran-3-yl)-3-hydroxypropanoic acid (CAS No. 2229200-67-1) is a synthetic organic compound with a unique molecular structure combining a benzopyran core and a hydroxypropanoic acid side chain. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug development, particularly in targeting metabolic pathways and inflammatory responses. Researchers are increasingly exploring its derivatives for their bioactive properties, making it a subject of interest in medicinal chemistry and drug discovery.

The structural features of 3-(3,4-dihydro-2H-1-benzopyran-3-yl)-3-hydroxypropanoic acid include a chroman ring system, which is commonly found in natural products like flavonoids and tocopherols. This similarity to biologically active molecules has led to investigations into its potential antioxidant and anti-inflammatory effects. Recent studies suggest that modifications to the hydroxypropanoic acid moiety could enhance its bioavailability, a critical factor in pharmacokinetics and therapeutic efficacy.

In the context of current trends, the demand for novel small molecules with multifunctional properties has risen, driven by advancements in precision medicine and personalized therapeutics. 3-(3,4-dihydro-2H-1-benzopyran-3-yl)-3-hydroxypropanoic acid aligns with these trends, as its modular structure allows for tailored modifications to address specific biological targets. For instance, its potential role in modulating enzyme activity or receptor binding makes it a candidate for treating metabolic disorders or chronic inflammatory conditions.

From a synthetic perspective, the compound's CAS No. 2229200-67-1 serves as a unique identifier in chemical databases, facilitating research reproducibility and regulatory compliance. Its synthesis typically involves multi-step organic reactions, including cyclization and ester hydrolysis, which are well-documented in peer-reviewed literature. Researchers often optimize these protocols to improve yield and purity, reflecting the broader emphasis on green chemistry and sustainable synthesis in modern laboratories.

Another area of interest is the compound's potential application in nutraceuticals and cosmeceuticals, where its structural analogs may offer skin-protective or anti-aging benefits. This aligns with consumer trends favoring science-backed ingredients in dermatological formulations. Additionally, its compatibility with biodegradable polymers has sparked exploration in drug delivery systems, particularly for controlled-release applications.

In summary, 3-(3,4-dihydro-2H-1-benzopyran-3-yl)-3-hydroxypropanoic acid (CAS No. 2229200-67-1) represents a versatile scaffold in bioorganic chemistry, with applications spanning pharmaceuticals, cosmetics, and materials science. Its continued study underscores the importance of structure-activity relationships in designing next-generation therapeutics and functional materials.